Nitroimidazoles
Nitroimidazoles are a class of heterocyclic compounds with significant pharmaceutical applications, particularly in the treatment of anaerobic bacterial infections and certain parasitic diseases. These drugs function by inhibiting DNA synthesis in susceptible organisms, leading to their death or inhibition. Commonly known examples include Metronidazole and Tinidazole.
Structurally, nitroimidazoles contain a five-membered ring with a nitrogen atom at the 1-position and a nitro group at the 2-position, forming the characteristic nitroimidazole nucleus. This core structure is often further modified to improve pharmacological properties such as bioavailability, stability, or selectivity.
In medical applications, these compounds are effective against a wide range of anaerobic bacteria, including those responsible for infections in the gastrointestinal tract and genitalia. Additionally, they have been used in treating amoebic dysentery and giardiasis. Due to their mechanism of action, nitroimidazoles can be administered orally or intravenously depending on the condition being treated.
Despite their broad-spectrum activity, these drugs may cause side effects such as nausea, headache, and more rarely, severe allergic reactions. Therefore, they are typically prescribed with caution and monitored by healthcare professionals.

Structure | Chemical Name | CAS | MF |
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Ornidazole (Levo-) | 166734-83-4 | C7H10CLN3O3 |
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